Cas no 2167947-21-7 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylprop-2-enehydrazide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylprop-2-enehydrazide
• CAS No: 2167947-21-7
• MF: C₈H₁₄N₂O₃S
• MW: 218.273360729218
• CID: 6508150
• PubChem ID: 165521593
• Update Time: 2025-05-20

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylprop-2-enehydrazide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylprop-2-enehydrazide
• EN300-1275823
• 2167947-21-7

• Inchi： 1S/C8H14N2O3S/c1-6(2)8(11)10(9)7-3-4-14(12,13)5-7/h7H,1,3-5,9H2,2H3
• InChI Key： XZHZBGVHZQHCEX-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(C(C(=C)C)=O)N)(=O)=O

Computed Properties

• Exact Mass: 218.07251349g/mol
• Monoisotopic Mass: 218.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 88.8Ų

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylprop-2-enehydrazide

Introduction to N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylprop-2-enehydrazide (CAS No. 2167947-21-7)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylprop-2-enehydrazide, identified by its CAS number 2167947-21-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural complexity. The unique arrangement of functional groups within its molecular framework suggests a wide array of possible interactions with biological targets, making it a valuable candidate for further investigation.

The structure of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylprop-2-enehydrazide incorporates a thiolan ring system, which is known for its stability and ability to participate in various chemical reactions. The presence of a dioxo group further enhances its reactivity, allowing for the formation of diverse derivatives that could exhibit novel pharmacological properties. This combination of structural features positions the compound as a promising scaffold for drug discovery and development.

In recent years, there has been growing interest in the exploration of thiolan derivatives due to their reported bioactivities. Studies have shown that these compounds can interact with various biological pathways, including those involved in inflammation, oxidative stress, and enzyme inhibition. The hydrazide moiety in N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylprop-2-enehydrazide particularly suggests potential applications in the development of anti-inflammatory and antioxidant agents. This moiety is known to form stable bonds with biological targets, making it an attractive feature for medicinal chemistry.

The synthesis of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylprop-2-enehydrazide involves multi-step organic reactions that require precise control over reaction conditions. The thiolan ring system must be carefully constructed to ensure optimal biological activity. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, facilitating their use in research and development.

The pharmacological potential of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylprop-2-enehydrazide has been explored in several preclinical studies. These studies have highlighted its ability to modulate key biological pathways associated with various diseases. For instance, preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and oxidative stress. Such properties make it a compelling candidate for further investigation into potential therapeutic applications.

The compound's unique structural features also make it an interesting subject for computational studies. Molecular modeling techniques can be employed to predict how N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylprop-2-enehydrazide interacts with biological targets at the molecular level. These insights can guide the design of derivatives with enhanced potency and selectivity. Additionally, computational studies can help identify potential off-target effects, ensuring that the compound's therapeutic profile is well-characterized before moving into clinical trials.

In conclusion, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylprop-2-enehydrazide (CAS No. 2167947-21-7)